Cas no 773868-67-0 (2,6-Dimethyl-4-fluorobenzyl alcohol)
2,6-Dimethyl-4-fluorobenzyl alcohol is a fluorinated aromatic alcohol characterized by its distinct substitution pattern, featuring methyl groups at the 2- and 6-positions and a fluorine atom at the 4-position of the benzyl ring. This structural configuration enhances its utility as an intermediate in organic synthesis, particularly in the preparation of pharmaceuticals, agrochemicals, and specialty chemicals. The presence of the fluorobenzyl moiety contributes to improved metabolic stability and bioavailability in derived compounds. Its high purity and well-defined reactivity make it suitable for precise synthetic applications, including nucleophilic substitutions and cross-coupling reactions. The compound is typically handled under standard laboratory conditions, with stability under inert atmospheres.
773868-67-0 structure
Product Name:2,6-Dimethyl-4-fluorobenzyl alcohol
CAS No:773868-67-0
MF:C9H11FO
MW:154.181446313858
MDL:MFCD03701056
CID:552220
PubChem ID:45090576
Update Time:2025-05-27
2,6-Dimethyl-4-fluorobenzyl alcohol Chemical and Physical Properties
Names and Identifiers
-
- Benzenemethanol,4-fluoro-2,6-dimethyl-
- (4-Fluoro-2,6-dimethylphenyl)methanol
- 2,6-Dimethyl-4-fluorobenzyl alcohol
- Benzenemethanol, 4-fluoro-2,6-dimethyl- (9CI)
- AG-H-09544
- CTK5E4363
- MolPort-004-781-936
- PC5427
- SBB087014
- (4-fluoro-2,6-dimethyl-phenyl)methanol
- AB93163
- 773868-67-0
- CS-0194106
- MFCD03701056
- 4-Fluoro-2,6-dimethyl-benzyl alcohol
- A839074
- E89697
- SCHEMBL14724936
- DTXSID30666653
-
- MDL： MFCD03701056
- Inchi： 1S/C9H11FO/c1-6-3-8(10)4-7(2)9(6)5-11/h3-4,11H,5H2,1-2H3
- InChI Key： UKQSZVFDOPDBJD-UHFFFAOYSA-N
- SMILES： FC1C=C(C)C(CO)=C(C)C=1
Computed Properties
- Exact Mass: 154.079
- Monoisotopic Mass: 154.079
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 11
- Rotatable Bond Count: 1
- Complexity: 115
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 20.2A^2
- XLogP3: 1.9
Experimental Properties
- Density: 1.101
- Melting Point: NA
- Boiling Point: 248.9°C at 760 mmHg
- Flash Point: 127.6°C
- Refractive Index: 1.516
- PSA: 20.23000
- LogP: 1.93480
- Vapor Pressure: 0.0±0.5 mmHg at 25°C
2,6-Dimethyl-4-fluorobenzyl alcohol Security Information
- Signal Word：warning
- Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Warning Statement： P264+P280+P305+P351+P338+P337+P313
- Safety Instruction： H303+H313+H333
-
Hazardous Material Identification：
- Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
2,6-Dimethyl-4-fluorobenzyl alcohol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | D465785-10mg |
2,6-Dimethyl-4-fluorobenzyl alcohol |
773868-67-0 | 10mg |
$ 50.00 | 2022-06-05 | ||
| TRC | D465785-50mg |
2,6-Dimethyl-4-fluorobenzyl alcohol |
773868-67-0 | 50mg |
$ 95.00 | 2022-06-05 | ||
| TRC | D465785-100mg |
2,6-Dimethyl-4-fluorobenzyl alcohol |
773868-67-0 | 100mg |
$ 135.00 | 2022-06-05 | ||
| eNovation Chemicals LLC | D555858-1g |
(4-Fluoro-2,6-dimethylphenyl)methanol |
773868-67-0 | 95% | 1g |
$545 | 2024-06-05 | |
| Apollo Scientific | PC5427-1g |
2,6-Dimethyl-4-fluorobenzyl alcohol |
773868-67-0 | 1g |
£310.00 | 2023-09-02 | ||
| Alichem | A010006118-250mg |
2,6-Dimethyl-4-fluorobenzyl alcohol |
773868-67-0 | 97% | 250mg |
$484.80 | 2023-09-01 | |
| Alichem | A010006118-500mg |
2,6-Dimethyl-4-fluorobenzyl alcohol |
773868-67-0 | 97% | 500mg |
$839.45 | 2023-09-01 | |
| Alichem | A010006118-1g |
2,6-Dimethyl-4-fluorobenzyl alcohol |
773868-67-0 | 97% | 1g |
$1549.60 | 2023-09-01 | |
| Advanced ChemBlocks | N25588-250MG |
2,6-Dimethyl-4-fluorobenzyl alcohol |
773868-67-0 | 95% | 250MG |
$130 | 2023-09-15 | |
| Advanced ChemBlocks | N25588-1G |
2,6-Dimethyl-4-fluorobenzyl alcohol |
773868-67-0 | 95% | 1G |
$265 | 2023-09-15 |
2,6-Dimethyl-4-fluorobenzyl alcohol Suppliers
Amadis Chemical Company Limited
Gold Member
Audited Supplier
(CAS:773868-67-0)2,6-Dimethyl-4-fluorobenzyl alcohol
Order Number:A839074
Stock Status:in Stock
Quantity:1g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 06:45
Price ($):330.0
Email:sales@amadischem.com
2,6-Dimethyl-4-fluorobenzyl alcohol Related Literature
-
Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
-
Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
-
J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
773868-67-0 (2,6-Dimethyl-4-fluorobenzyl alcohol) Related Products
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- 252004-36-7((2-Fluoro-4,6-dimethyl-phenyl)-methanol)
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- 459-56-3(4-Fluorobenzyl Alcohol)
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Recommended suppliers
Amadis Chemical Company Limited
(CAS:773868-67-0)2,6-Dimethyl-4-fluorobenzyl alcohol
Purity:99%
Quantity:1g
Price ($):330.0